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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical data and testing

methodologies for 6-Hydroxy Chlorzoxazone-¹³C₆, a stable isotope-labeled metabolite of the

muscle relaxant Chlorzoxazone. The information presented is crucial for researchers in drug

metabolism, pharmacokinetics, and toxicology studies, as well as for professionals involved in

the development and quality control of pharmaceutical products.

Quantitative Data Summary
The following tables summarize the quantitative data from a representative Certificate of

Analysis for 6-Hydroxy Chlorzoxazone-¹³C₆.[1]

Table 1: Identification and Physical Properties[1]
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Parameter Value

Product Name 6-Hydroxy Chlorzoxazone-¹³C₆

Catalogue Number H825122

CAS Number 475295-90-0

Lot Number 32-SDJ-129-4

Molecular Formula C¹³C₆H₄ClNO₃

Molecular Weight 191.52 g/mol

Appearance White to Off-White Solid

Solubility DMSO (Slightly), Methanol (Slightly)

Long Term Storage -20°C

Table 2: Analytical Test Results[1]

Test Specification Result

Purity >95% Conforms

HPLC Purity >95% 99.68% (300 nm)

NMR Conforms to Structure Conforms

Mass Spectrometry Conforms to Structure Conforms

Isotopic Purity >95% 99.0%

Elemental Analysis Conforms
%C: 44.15, %H: 2.21, %N:

7.23

Table 3: Isotopic Distribution[1]
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Isotope Normalized Intensity

¹³C₀ 0.00%

¹³C₁ 0.00%

¹³C₂ 0.09%

¹³C₃ 0.02%

¹³C₄ 0.09%

¹³C₅ 5.61%

¹³C₆ 94.18%

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the Certificate of

Analysis. These protocols are based on established analytical techniques for 6-Hydroxy

Chlorzoxazone and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of 6-Hydroxy Chlorzoxazone-¹³C₆.

Methodology:

Sample Preparation: A small amount of the sample is dissolved in a suitable deuterated

solvent, such as DMSO-d₆ or Methanol-d₄.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired. For ¹H NMR, standard parameters

are used. For ¹³C NMR, due to the isotopic labeling, the spectrum will show enhanced

signals for the labeled carbon atoms.

Data Analysis: The chemical shifts, coupling constants, and integration of the proton signals,

along with the chemical shifts of the carbon signals, are analyzed to confirm that the
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spectrum is consistent with the structure of 6-Hydroxy Chlorzoxazone-¹³C₆. The presence of

¹³C satellites in the ¹H spectrum can also provide confirmation of the labeling.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of 6-Hydroxy Chlorzoxazone-¹³C₆.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector is used.

Column: A C18 reversed-phase column is commonly employed.[2][3]

Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile and an aqueous

buffer (e.g., 0.05 M phosphate buffer at pH 7 or 0.5% acetic acid).[3][4] The composition can

be isocratic or a gradient. For example, a mobile phase of 20:80 (v/v) acetonitrile-aqueous

buffer has been used.[4]

Flow Rate: A flow rate of 1.0 mL/min is often used.

Detection: UV detection is performed at a wavelength where the analyte has significant

absorbance, such as 230 nm, 283 nm, or 287 nm.[2][3][4]

Sample Preparation: A solution of the sample is prepared in a suitable solvent (e.g.,

methanol or mobile phase) at a known concentration.

Analysis: The sample solution is injected into the HPLC system. The purity is determined by

calculating the area percentage of the main peak relative to the total area of all peaks in the

chromatogram.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight and determine the isotopic purity of 6-Hydroxy

Chlorzoxazone-¹³C₆.

Methodology:
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Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS), is

used. Electrospray ionization (ESI) is a common ionization technique for this type of

molecule.

Ionization Mode: The analysis can be performed in either positive or negative ion mode.

Data Acquisition: For structural confirmation, a full scan mass spectrum is acquired to

observe the molecular ion peak corresponding to the ¹³C₆-labeled compound. For isotopic

purity analysis, selected ion monitoring (SIM) or a high-resolution mass spectrometer is used

to determine the relative abundance of the different isotopologues (¹³C₀ to ¹³C₆).

Data Analysis: The mass spectrum is analyzed to confirm that the major peak corresponds to

the expected mass of 6-Hydroxy Chlorzoxazone-¹³C₆. The isotopic purity is calculated from

the relative intensities of the peaks corresponding to the different numbers of ¹³C atoms.

Elemental Analysis
Objective: To determine the elemental composition (%C, %H, %N) of the compound.

Methodology:

Instrumentation: An elemental analyzer is used.

Principle: The method is based on combustion analysis. A small, accurately weighed amount

of the sample is combusted at high temperature in an oxygen-rich atmosphere.

Detection: The resulting combustion gases (CO₂, H₂O, N₂) are separated and quantified by

detectors such as thermal conductivity detectors or infrared detectors.

Calculation: The weight percentages of carbon, hydrogen, and nitrogen are calculated from

the amounts of the detected gases and the initial sample weight. For chlorinated

compounds, specific scrubbers are used to remove chlorine from the gas stream to prevent

interference.

Visualizations
Analytical Workflow
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The following diagram illustrates the logical workflow for the quality control analysis of 6-

Hydroxy Chlorzoxazone-¹³C₆.
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Caption: Quality control workflow for 6-Hydroxy Chlorzoxazone-¹³C₆.

Metabolic Pathway
This diagram illustrates the metabolic conversion of Chlorzoxazone to 6-Hydroxy

Chlorzoxazone.
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Chlorzoxazone 6-Hydroxy ChlorzoxazoneHydroxylationCYP2E1
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Caption: Metabolic pathway of Chlorzoxazone to 6-Hydroxy Chlorzoxazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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